Cas no 2091181-98-3 (3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2091181-98-3
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 5721410
• PubChem ID: 121212154
• Update Time: 2025-06-13

3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine
• 3-[4-(chloromethyl)-1H-pyrazol-5-yl]pyridine
• F2198-2896
• 2091181-98-3
• AKOS026722336
• Pyridine, 3-[4-(chloromethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C9H8ClN3/c10-4-8-6-12-13-9(8)7-2-1-3-11-5-7/h1-3,5-6H,4H2,(H,12,13)
• InChI Key： IQAMZPDHYYICEN-UHFFFAOYSA-N
• SMILES： ClCC1C=NNC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 446.1±40.0 °C(Predicted)
• pka: 11.66±0.50(Predicted)

Additional information on 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine

Introduction to 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2091181-98-3)

3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine, identified by its Chemical Abstracts Service number CAS No. 2091181-98-3, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine ring connected to a pyrazole moiety, both of which are pivotal in the design of bioactive molecules. The presence of a chloromethyl group at the 4-position of the pyrazole ring introduces a reactive site that can participate in various chemical transformations, making it a versatile intermediate in synthetic chemistry.

The structural attributes of 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine make it an attractive candidate for further functionalization and derivatization. The pyridine ring is known for its ability to interact with biological targets, while the pyrazole ring is a common pharmacophore in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. The combination of these two moieties in this compound suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyrazolopyridine scaffold. Studies have demonstrated that such derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The chloromethyl group in 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine provides a handle for further chemical manipulation, enabling the synthesis of more complex molecules with tailored biological profiles.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The pyrazole-pyridine core is found in several FDA-approved drugs, underscoring its importance as a pharmacological scaffold. Researchers have leveraged this core structure to develop molecules with improved efficacy and reduced toxicity. For instance, derivatives of pyrazolopyridines have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.

The reactivity of the chloromethyl group allows for diverse functionalization strategies, including nucleophilic addition reactions, cross-coupling reactions, and polymerization processes. These transformations can be harnessed to create novel compounds with unique chemical and biological properties. For example, nucleophilic addition to the chloromethyl group can yield alcohols or amines, which can then be further modified to introduce additional functional groups or linkages.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine. Molecular modeling techniques can predict how different substituents will affect the compound's binding affinity to biological targets, allowing researchers to fine-tune their designs for maximum efficacy. This approach has been particularly valuable in the development of small-molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional drugs.

The synthesis of 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazolopyridine core, providing a reliable and efficient method for producing this class of compounds.

In conclusion, 3-(4-(chloromethyl)-1H-pyrazol-3-yl)pyridine represents an exciting opportunity for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features and reactivity make it a valuable intermediate for further exploration. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in drug discovery and development.